2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid
2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid
MK-8245 has been used in trials studying the treatment of Type 2 Diabetes Mellitus.
Brand Name:
Vulcanchem
CAS No.:
1030612-90-8
VCID:
VC0001518
InChI:
InChI=1S/C17H16BrFN6O4/c18-12-2-1-10(19)7-13(12)28-11-3-5-24(6-4-11)15-8-14(29-22-15)17-20-23-25(21-17)9-16(26)27/h1-2,7-8,11H,3-6,9H2,(H,26,27)
SMILES:
C1CN(CCC1OC2=C(C=CC(=C2)F)Br)C3=NOC(=C3)C4=NN(N=N4)CC(=O)O
Molecular Formula:
C17H16BrFN6O4
Molecular Weight:
467.2 g/mol
2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid
CAS No.: 1030612-90-8
Cat. No.: VC0001518
Molecular Formula: C17H16BrFN6O4
Molecular Weight: 467.2 g/mol
* For research use only. Not for human or veterinary use.
![2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid - 1030612-90-8](/images/no_structure.jpg)
| Description | MK-8245 has been used in trials studying the treatment of Type 2 Diabetes Mellitus. |
|---|---|
| CAS No. | 1030612-90-8 |
| Molecular Formula | C17H16BrFN6O4 |
| Molecular Weight | 467.2 g/mol |
| IUPAC Name | 2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid |
| Standard InChI | InChI=1S/C17H16BrFN6O4/c18-12-2-1-10(19)7-13(12)28-11-3-5-24(6-4-11)15-8-14(29-22-15)17-20-23-25(21-17)9-16(26)27/h1-2,7-8,11H,3-6,9H2,(H,26,27) |
| Standard InChI Key | UJEAABFSXKCSGI-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1OC2=C(C=CC(=C2)F)Br)C3=NOC(=C3)C4=NN(N=N4)CC(=O)O |
| Canonical SMILES | C1CN(CCC1OC2=C(C=CC(=C2)F)Br)C3=NOC(=C3)C4=NN(N=N4)CC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume